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Compound of Interest

Compound Name:
Molybdenum(VI) tetrachloride

oxide

Cat. No.: B083535 Get Quote

Technical Support Center: Molybdenum(VI)
Tetrachloride Oxide Safe Handling
This guide provides essential safety information and troubleshooting for handling

Molybdenum(VI) tetrachloride oxide. Adherence to these protocols is critical to ensure

personal safety and experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Molybdenum(VI) tetrachloride oxide?

A1: Molybdenum(VI) tetrachloride oxide is a corrosive solid that can cause severe skin burns

and eye damage.[1][2] It is also harmful if inhaled, as it can cause respiratory irritation.[3] In the

presence of moisture, it may form hydrogen chloride gas, which is corrosive to the respiratory

tract.[2] Ingestion can lead to severe burns of the gastrointestinal tract.[2]

Q2: Why is this compound considered moisture-sensitive?

A2: Molybdenum(VI) tetrachloride oxide reacts with water.[4] This reaction can produce toxic

and corrosive fumes, such as hydrogen chloride.[2][3] Therefore, it is crucial to handle this

compound in a dry, inert atmosphere.

Q3: What are the immediate first aid measures in case of exposure?
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A3:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to flush under the eyelids. Seek immediate medical attention from an

ophthalmologist.[2]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

plenty of water. A physician should be called immediately.[1][2]

Inhalation: Move the individual to fresh air and keep them at rest. If breathing is difficult or

other respiratory symptoms appear, seek immediate medical assistance.[2]

Ingestion: Do NOT induce vomiting. The victim should drink water (two glasses at most) if

conscious. Seek immediate medical attention.[1][2]

Troubleshooting Guide
Issue 1: I observe fumes when opening the container of Molybdenum(VI) tetrachloride oxide.

Cause: This is likely due to the compound reacting with moisture in the ambient air,

producing hydrogen chloride gas.[2]

Solution: Immediately close the container and move it to a controlled, dry environment, such

as a glove box or a fume hood with a dry inert gas flow.[5][6] Ensure that all personal

protective equipment, especially respiratory protection, is being worn correctly.

Issue 2: The compound has changed color or appears clumpy.

Cause: This may indicate decomposition or reaction with moisture. Molybdenum(VI)
tetrachloride oxide is a dark green solid, and any significant change could signify

contamination.[4]

Solution: Do not use the compromised reagent, as its reactivity and purity may be altered.

Dispose of the material according to local, state, and federal regulations.[2]

Issue 3: I am unsure which type of gloves to use.

Cause: Selecting the appropriate glove material is critical for chemical resistance.
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Solution: Use chemically resistant gloves. While specific breakthrough times are not always

available for this compound, nitrile or neoprene gloves are generally recommended for

handling corrosive solids. Always inspect gloves for any signs of degradation or perforation

before and during use.

Personal Protective Equipment (PPE) Summary
PPE Category Specification Rationale

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

severe burns.[1][2]

Eye/Face Protection
Safety glasses with side

shields and a face shield.

To protect against splashes

and dust, which can cause

severe eye damage.[1]

Skin and Body

A lab coat, long pants, and

closed-toe shoes are

mandatory. For larger

quantities or increased risk of

exposure, a chemical-resistant

apron or suit is recommended.

To protect the skin from

contact with the corrosive

material.[1][3]

Respiratory

A NIOSH/MSHA approved

respirator with a P3 filter for

particulates should be used,

especially when dust may be

generated or when working

outside of a fume hood.

To prevent inhalation of the

powder and its decomposition

products, which are corrosive

to the respiratory tract.[2][3]
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Caption: Workflow for the safe handling of Molybdenum(VI) tetrachloride oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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